Cas no 2171671-14-8 (5-(5-Formylthiophen-2-yl)piperidine-2-carboxylic acid)

• Product Name: 5-(5-Formylthiophen-2-yl)piperidine-2-carboxylic acid
• CAS No: 2171671-14-8
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 5791121
• PubChem ID: 165551401
• Update Time: 2025-06-09

5-(5-Formylthiophen-2-yl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1477425
• 5-(5-formylthiophen-2-yl)piperidine-2-carboxylic acid
• 2171671-14-8
• 5-(5-Formylthiophen-2-yl)piperidine-2-carboxylic acid

• Inchi： 1S/C11H13NO3S/c13-6-8-2-4-10(16-8)7-1-3-9(11(14)15)12-5-7/h2,4,6-7,9,12H,1,3,5H2,(H,14,15)
• InChI Key： YCSQCKFRBATQCW-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1CNC(C(=O)O)CC1

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 94.6Ų

Additional information on 5-(5-Formylthiophen-2-yl)piperidine-2-carboxylic acid

Research Brief on 5-(5-Formylthiophen-2-yl)piperidine-2-carboxylic acid (CAS: 2171671-14-8): Recent Advances and Applications

5-(5-Formylthiophen-2-yl)piperidine-2-carboxylic acid (CAS: 2171671-14-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its thiophene and piperidine moieties, serves as a versatile intermediate in the synthesis of bioactive compounds and potential therapeutics. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable advancements involves the use of 5-(5-Formylthiophen-2-yl)piperidine-2-carboxylic acid as a key building block in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of selective inhibitors targeting tyrosine kinases, which are implicated in various cancers. The study highlighted the compound's ability to form stable interactions with the ATP-binding site of these kinases, thereby inhibiting their activity.

In addition to its role in kinase inhibition, recent research has also investigated the compound's potential in neurodegenerative diseases. A preprint article from BioRxiv (2024) reported that derivatives of 5-(5-Formylthiophen-2-yl)piperidine-2-carboxylic acid exhibited promising activity against beta-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides in Alzheimer's disease. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory effects.

The synthetic accessibility of 5-(5-Formylthiophen-2-yl)piperidine-2-carboxylic acid has also been a focal point of recent investigations. A 2023 paper in Organic Letters described an optimized synthetic route that improves yield and scalability, making the compound more accessible for large-scale pharmaceutical applications. The authors employed a combination of palladium-catalyzed cross-coupling and reductive amination to achieve high purity and efficiency.

Beyond its therapeutic potential, this compound has also found applications in chemical biology as a fluorescent probe. A study in ACS Chemical Biology (2024) utilized its aldehyde functionality to develop a turn-on fluorescent sensor for detecting reactive oxygen species (ROS) in live cells. This innovation opens new avenues for real-time monitoring of oxidative stress in disease models.

In conclusion, 5-(5-Formylthiophen-2-yl)piperidine-2-carboxylic acid (CAS: 2171671-14-8) continues to be a molecule of significant interest due to its multifaceted applications in drug discovery and chemical biology. Recent studies underscore its potential as a therapeutic agent and a versatile tool in biomedical research. Future work is expected to further explore its mechanistic insights and translational potential.